Cas no 301221-79-4 (Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate
• CAS No: 301221-79-4
• MF: C₁₂H₂₀BrNO₃
• MW: 306.196103096008
• MDL: MFCD11975555
• CID: 1011538
• Update Time: 2025-05-19

Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-bromoacetyl)piperidine-1-carboxylate
• 2-bromo-1-(1-Boc-piperidin-4-yl)ethanone
• tert-Butyl 4-(2-bromoacetyl)-piperidine-1-carboxylate
• 4-(2-bromoacetyl)piperidine-1-carboxylic acid tert-butyl ester
• 4-(2-bromo-acetyl)-piperidine-1-carboxylic acid tert-butyl ester
• 4-Bromoacetyl-1-(t-butoxycarbonyl)piperidine
• AB65079
• AGN-PC-01RI9V
• ANW-53302
• CTK8B6334
• QC-7845
• RW3088
• t-butyl 4-(bromoacetyl)-piperidine-1-carboxylate
• Tert-butyl 4-(2-bromoacetyl)piperidinecarboxylate
• tert-butyl 4-(bromoacetyl)piperidine-1-carboxylate
• 4-(2-Bromoacetyl)-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• 1-Piperidinecarboxylic acid, 4-(bromoacetyl)-, 1,1-dimethylethyl ester
• 1-BOC-4-(2-BROMO-ACETYL)-PIPERIDINE
• HYRSGTXIVIMOOX-UHFFFAOYSA-N
• 1-Boc-4-(2-bromoacetyl)piperidine
• FCH1617918
• SY037
• Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate

• MDL： MFCD11975555
• Inchi： 1S/C12H20BrNO3/c1-12(2,3)17-11(16)14-6-4-9(5-7-14)10(15)8-13/h9H,4-8H2,1-3H3
• InChI Key： HYRSGTXIVIMOOX-UHFFFAOYSA-N
• SMILES： BrCC(C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.336
• Boiling Point: 368 ºC
• Flash Point: 176 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate

Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate, with the CAS number 301221-79-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butyl ester group and a bromoacetyl substituent. The combination of these functional groups makes it an invaluable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate is particularly noteworthy. The piperidine ring, a six-membered saturated amine, serves as a rigid framework that can be further functionalized to introduce diverse chemical functionalities. The tert-butyl ester group enhances the compound's stability and solubility, making it easier to handle during synthetic procedures. Additionally, the bromoacetyl group introduces reactivity, enabling the compound to participate in various nucleophilic substitution reactions. This combination of stability and reactivity makes it an ideal building block for constructing complex molecular architectures.

Recent advancements in synthetic chemistry have highlighted the utility of Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate in the construction of bioactive compounds. For instance, researchers have employed this compound as a key intermediate in the synthesis of peptide mimetics and small-molecule inhibitors. Its ability to undergo both alkylation and acylation reactions has been exploited to create diverse libraries of compounds with potential therapeutic applications. Furthermore, its use in click chemistry has been reported, underscoring its versatility in modern drug discovery pipelines.

The synthesis of Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate typically involves a multi-step process that begins with the preparation of the piperidine derivative. One common approach involves the alkylation of piperidine with an appropriate bromoacetophenone derivative, followed by esterification to introduce the tert-butyl group. This sequence ensures high yields and excellent purity, making it suitable for large-scale production. Recent studies have also explored alternative synthetic routes, such as microwave-assisted synthesis and enzymatic catalysis, which offer potential improvements in efficiency and sustainability.

In terms of applications, Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate has found utility in various areas of chemical research. It has been used as a precursor for the synthesis of β-lactam antibiotics, where its bromoacetyl group plays a critical role in forming the β-lactam ring. Additionally, its use in peptide synthesis has been documented, where it serves as a reactive intermediate for constructing complex peptide backbones. The compound's ability to undergo both nucleophilic and electrophilic reactions makes it an indispensable tool in modern organic synthesis.

From a pharmacological perspective, derivatives of Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate have shown promising activity in preclinical studies. For example, certain analogs have demonstrated potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. Other studies have explored their activity against cancer cell lines, highlighting their potential as antitumor agents. These findings underscore the importance of this compound as a lead structure for drug discovery efforts.

In conclusion, Tert-butyl 4-(2-bromoacetyl)piperidine-1-carboxylate is a highly versatile compound with significant applications in organic synthesis and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for constructing complex molecular architectures, while its role as an intermediate in drug discovery underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, its significance in the field is likely to grow further.